Cas no 859861-12-4 (ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate)

• Product Name: ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate
• CAS No: 859861-12-4
• MF: C₂₃H₁₈O₈
• MW: 422.384227275848
• CID: 5986341
• PubChem ID: 1768926
• Update Time: 2025-05-27

ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate
• ethyl 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetate
• Acetic acid, 2-[(8-methoxy-2,2'-dioxo[3,4'-bi-2H-1-benzopyran]-7'-yl)oxy]-, ethyl ester
• AKOS002255181
• SR-01000017824
• F1861-0204
• ethyl 2-((8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl)oxy)acetate
• ethyl 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetate
• 859861-12-4
• ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromene]-7'-yl}oxy)acetate
• SR-01000017824-1

• Inchi： 1S/C23H18O8/c1-3-28-21(25)12-29-14-7-8-15-16(11-20(24)30-19(15)10-14)17-9-13-5-4-6-18(27-2)22(13)31-23(17)26/h4-11H,3,12H2,1-2H3
• InChI Key： SFQNPGPCPMGYCA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2OC1=O

Computed Properties

• Exact Mass: 422.10016753g/mol
• Monoisotopic Mass: 422.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 643.7±55.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate

Research Brief on Ethyl 2-({8-Methoxy-2,2'-Dioxo-2H,2'H-3,4'-Bichromene-7'-yl}oxy)acetate (CAS: 859861-12-4)

Ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate (CAS: 859861-12-4) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound belongs to the bichromene family, characterized by a fused chromene ring system. Its unique structure, featuring an 8-methoxy group and an ester-linked acetoxy moiety, has been shown to confer remarkable stability and bioactivity. Recent synthetic approaches have optimized the yield and purity of ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate, enabling more extensive pharmacological evaluations. Key advancements include the use of microwave-assisted synthesis and green chemistry principles to reduce reaction times and improve sustainability.

In vitro and in vivo studies have demonstrated that ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate exhibits potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. Mechanistic studies suggest that the compound modulates the NF-κB signaling pathway, a critical regulator of inflammation. Additionally, preliminary data indicate promising anticancer properties, with the compound showing selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma.

Further investigations into the compound's mechanism of action have revealed its ability to interact with specific molecular targets, such as kinases and transcription factors. Molecular docking studies suggest that the bichromene core and the acetoxy side chain play crucial roles in binding to these targets. These findings open new avenues for structure-activity relationship (SAR) studies to optimize the compound's efficacy and reduce potential off-target effects.

Despite these promising results, challenges remain in the development of ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties.

In conclusion, ethyl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate represents a promising candidate for further drug development. Its multifaceted biological activities and synthetic accessibility make it a valuable tool for chemical biology research. Continued exploration of its therapeutic potential, coupled with innovative formulation strategies, could pave the way for its translation into clinical applications.